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Compound of Interest

Compound Name: 2-Ketoglutaric acid-13C

Cat. No.: B135282 Get Quote

Essential Safety and Handling of 2-Ketoglutaric
Acid-¹³C
For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This document provides immediate and essential safety and

logistical information for the handling of 2-Ketoglutaric acid-¹³C, a stable isotope-labeled

compound used as a tracer and internal standard in metabolic research. The following

procedural guidance is based on established safety data sheets (SDS) and aims to ensure the

safe use and disposal of this compound in a laboratory setting.

Hazard Identification and Classification

2-Ketoglutaric acid is classified as a hazardous substance that can cause serious eye damage.

[1][2][3][4] Some safety data sheets also indicate that it may cause skin and respiratory

irritation.[4] The primary hazard statement is H318: Causes serious eye damage.
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Hazard Classification GHS Code Description

Serious Eye Damage/Eye

Irritation
Eye Dam. 1 Causes serious eye damage

Skin Corrosion/Irritation Skin Irrit. 2 Causes skin irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

STOT SE 3 May cause respiratory irritation

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Ketoglutaric acid-

¹³C to minimize exposure and ensure personal safety.
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Protection Type Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required for larger quantities or

when there is a risk of

splashing.

To prevent contact with eyes,

which can cause serious and

irreversible damage.

Hand Protection

Protective gloves. The specific

glove material should be

selected based on the solvent

used and breakthrough time.

Nitrile or neoprene gloves are

generally suitable for handling

solids.

To prevent skin contact and

irritation.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is recommended if

exposure limits are exceeded

or if irritation or other

symptoms are experienced,

particularly when handling the

powder and generating dust.

To prevent inhalation of dust

particles which may cause

respiratory irritation.

Body Protection

A lab coat or other protective

clothing should be worn to

prevent skin contact.

To protect skin from accidental

spills.

Operational Plan: Handling and Storage

Adherence to a strict operational plan is crucial for the safe handling and storage of 2-

Ketoglutaric acid-¹³C.

Handling:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust. Ensure that eyewash stations and safety showers are readily
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accessible.

Personal Hygiene: Avoid all personal contact, including inhalation. Do not eat, drink, or

smoke in the handling area. Wash hands thoroughly with soap and water after handling.

Dispensing: When weighing or transferring the solid, do so carefully to avoid generating dust.

Use appropriate tools (e.g., spatula) for handling.

Storage:

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Recommended storage temperature is typically between 2-8°C.

Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or

doctor/physician.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention if

symptoms persist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician.

Spill

For minor spills, clean up immediately. Use dry

clean-up procedures and avoid generating dust.

Sweep up, shovel up, or vacuum up the material

and place it in a sealed, labeled container for

disposal. For major spills, alert emergency

responders.

Disposal Plan

Proper disposal of 2-Ketoglutaric acid-¹³C and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Chemical: Dispose of this material and its container as hazardous waste. Do not allow

the product to enter drains. Chemical waste should be disposed of in accordance with local,

regional, and national regulations.

Contaminated Packaging: Handle contaminated packaging in the same way as the

substance itself. Empty containers should be triple-rinsed (or equivalent) and offered for
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recycling or reconditioning where possible.

Experimental Workflow for Handling 2-Ketoglutaric Acid-¹³C

The following diagram illustrates a standard workflow for safely handling 2-Ketoglutaric acid-¹³C

in a laboratory setting.
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Safe Handling Workflow for 2-Ketoglutaric Acid-¹³C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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